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This technical guide provides an in-depth overview of the core methodologies and initial data

from the Born in Bradford (BiB) cohort, a landmark longitudinal birth cohort study. The BiB

study was initiated in 2007 to investigate the complex interplay of environmental, social,

genetic, and lifestyle factors on the health and well-being of a multi-ethnic population in

Bradford, UK. The initial publications from this cohort have laid the groundwork for a vast body

of research with significant implications for public health and drug development.

Core Study Design and Recruitment
The Born in Bradford study recruited 12,453 pregnant women, resulting in 13,776 pregnancies,

between March 2007 and December 2010.[1][2] The recruitment primarily took place at the

Bradford Royal Infirmary during the routine oral glucose tolerance test (OGTT) offered to all

pregnant women at 26-28 weeks of gestation.[3] This approach facilitated the recruitment of a

cohort that is broadly representative of the city's birthing population.[4] A key feature of the BiB

cohort is its ethnic diversity, with approximately 45% of participants of South Asian origin,

primarily Pakistani, and around 40% of White British heritage.[5]

Participant Demographics and Baseline Characteristics
The initial cohort comprised a diverse population with a range of socioeconomic backgrounds.

While a comprehensive baseline characteristics table from a single initial publication is not

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3334408?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC11065350/
https://academic.oup.com/ije/article/53/2/dyae037/7637702
https://www.researchgate.net/publication/339726629_Born_in_Bradford_a_cohort_study_of_babies_born_in_Bradford_and_their_parents_Protocol_for_the_recruitment_phase
https://www.researchgate.net/publication/232249536_Cohort_Profile_The_Born_in_Bradford_multi-ethnic_family_cohort_study
https://www.youtube.com/watch?v=tTBdwdqX1LQ
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


available, data from the cohort profile and early papers provide a snapshot of the study

population.

Maternal Characteristics Value Reference

Total Women Recruited 12,453 [1]

Total Pregnancies 13,776 [1]

Ethnicity: White British ~40% [5]

Ethnicity: South Asian

(primarily Pakistani)
~45% [5]

Recruitment Gestational Age ~26-28 weeks [3]

Infant Characteristics Value Reference

Total Live Births 13,858 [6]

Consanguinity (First Cousins)

among Pakistani heritage

women

39.3% [7]

Experimental Protocols
The initial phase of the Born in Bradford study focused on establishing a rich dataset through

questionnaires, physical measurements, and the collection of a comprehensive biobank. While

detailed, step-by-step experimental protocols for specific analyses are not the focus of the

initial cohort profile publications, the methodologies for data and sample collection are well-

documented.

Data Collection Methodology
Data collection at baseline and in the early years involved a multi-faceted approach:

Questionnaires: At recruitment, mothers completed a detailed questionnaire covering

demographics, socioeconomic status, lifestyle (including diet, smoking, and alcohol
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consumption), and physical and mental health.[3] Fathers were also invited to complete a

questionnaire.[3]

Physical Measurements:

Mothers (at recruitment): Height, weight, arm circumference, and triceps skinfold thickness

were measured.[3]

Infants (within two weeks of birth): Head, arm, and abdominal circumference, as well as

subscapular and triceps skinfold thickness, were measured.[3]

Routine Data Linkage: Consent was obtained for linkage to routine health and education

records, providing a longitudinal perspective on health outcomes.[1]

Biological Sample Collection and Analysis
A crucial component of the BiB study is its extensive biobank. The initial publications outline the

types of samples collected, which have been instrumental in subsequent genetic and metabolic

research.

Maternal Samples: Blood and urine samples were collected from mothers at recruitment (26-

28 weeks gestation).[3] These have been used for a variety of analyses, including

metabolomics.

Cord Blood: Umbilical cord blood was collected at birth, providing a valuable resource for

understanding the in-utero environment and neonatal health.[3]

Paternal Samples: Fathers who consented to participate provided a saliva sample for DNA

analysis.[3]

While specific, detailed protocols for the analysis of these samples are found in later, more

specialized research papers, the initial publications indicate the use of high-throughput

technologies for metabolomic and genetic studies. The metabolomics data, for instance, were

generated using two main platforms:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides quantitative information on a

wide range of small molecules.
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Mass Spectrometry (MS): Offers high sensitivity and specificity for the identification and

quantification of metabolites.

It is important to note that the initial publications from the Born in Bradford cohort primarily

focus on the study's design, recruitment, and the description of the cohort's characteristics.

Detailed experimental protocols for specific laboratory analyses and investigations into cellular

signaling pathways were not the central aim of these foundational papers. Researchers

interested in specific methodologies are advised to consult the subsequent, more specialized

publications that have utilized the BiB resource.

Mandatory Visualizations
The following diagrams illustrate the core workflows and logical relationships within the initial

phase of the Born in Bradford study.
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Recruitment and Data Collection Workflow for the Born in Bradford Cohort.
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Logical Relationship of Data Sources in the Born in Bradford Study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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